Cas no 127512-93-0 (Cholesteryl isostearyl carbonate)

Cholesteryl isostearyl carbonate structure
127512-93-0 structure
Product Name:Cholesteryl isostearyl carbonate
CAS No:127512-93-0
MF:C46H82O3
MW:683.141495227814
CID:63881
PubChem ID:71587470
Update Time:2025-04-18

Cholesteryl isostearyl carbonate Chemical and Physical Properties

Names and Identifiers

    • Cholesteryl isostearyl carbonate
    • Cholest-5-en-3beta-yl isostearylcarbonate
    • Cholesteryl isosteraryl carbonate
    • UNII-ZD1OZM010N
    • CHOLESTERYL ISOSTEARYL CARBONATE [INCI]
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 16-methylheptadecyl carbonate
    • 127512-93-0
    • ZD1OZM010N
    • Q27295324
    • DB-246989
    • 57982-43-1
    • (3beta)-cholest-5-en-3-ol 16-methylheptadecyl carbonate
    • Inchi: 1S/C46H82O3/c1-35(2)22-19-17-15-13-11-9-8-10-12-14-16-18-20-33-48-44(47)49-39-29-31-45(6)38(34-39)25-26-40-42-28-27-41(37(5)24-21-23-36(3)4)46(42,7)32-30-43(40)45/h25,35-37,39-43H,8-24,26-34H2,1-7H3/t37-,39+,40+,41-,42+,43+,45+,46-/m1/s1
    • InChI Key: VKDIIYWKXJGBIA-TVDLSCFRSA-N
    • SMILES: O(C(=O)OCCCCCCCCCCCCCCCC(C)C)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 682.62600
  • Monoisotopic Mass: 682.62639647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 24
  • Complexity: 983
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 14.66700

Cholesteryl isostearyl carbonate Pricemore >>

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